molecular formula C13H19NO4 B6216726 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid CAS No. 2742657-81-2

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid

Cat. No. B6216726
CAS RN: 2742657-81-2
M. Wt: 253.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid (TBACOA) is a cyclic carboxylic acid that has been studied extensively in scientific research due to its unique properties. TBACOA has been found to be a useful compound for synthesizing a variety of compounds and has been used in a number of laboratory experiments.

Scientific Research Applications

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has been used in a number of scientific research applications. It has been used as a catalyst in the synthesis of various compounds, such as cyclic amides, amino acids, and peptides. 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has also been used to study the mechanism of action of drugs, to analyze the structure of proteins, and to study the biochemical and physiological effects of drugs.

Mechanism of Action

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has been found to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid can increase the concentration of acetylcholine in the brain, which can lead to increased cognitive function.
Biochemical and Physiological Effects
6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has been found to have a number of biochemical and physiological effects. It has been found to act as an antioxidant, which can help protect cells from damage caused by free radicals. 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has also been found to have anti-inflammatory and anti-cancer properties. In addition, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has been found to have neuroprotective properties, which can help protect neurons from damage.

Advantages and Limitations for Lab Experiments

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize, and its structure can be easily manipulated to create a variety of compounds. In addition, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid is non-toxic and does not have any significant side effects. However, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid is not very stable and can decompose over time, which can limit its usefulness in some experiments.

Future Directions

There are several potential future directions for 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid research. First, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid could be used to create more efficient catalysts for synthesizing compounds. Second, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid could be used to further study the mechanism of action of drugs and to develop more effective treatments for various diseases. Third, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid could be used to develop more effective neuroprotective compounds. Finally, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid could be used to create more efficient drug delivery systems.

Synthesis Methods

6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid can be synthesized in a two-step process. First, tert-butyl bromide is reacted with 2-azaspiro[3.4]oct-1-ene-2-carboxylic acid to form the intermediate 6-bromo-6-[(tert-butoxy)carbonyl]-2-azaspiro[3.4]oct-1-ene-2-carboxylic acid. This intermediate is then reacted with sodium methoxide, which results in the formation of 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid involves the protection of the amine group, followed by the formation of the spirocyclic ring system and subsequent deprotection of the amine group to yield the final product.", "Starting Materials": [ "2-aminocyclohexanone", "tert-butyl chloroformate", "triethylamine", "acetic anhydride", "sodium bicarbonate", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Protection of the amine group by reaction with tert-butyl chloroformate and triethylamine in methanol to yield the corresponding tert-butyl carbamate.", "Formation of the spirocyclic ring system by reaction of the protected amine with acetic anhydride and sodium bicarbonate in methanol to yield the spirocyclic intermediate.", "Deprotection of the amine group by treatment with hydrochloric acid in methanol to yield the intermediate amine.", "Conversion of the amine to the carboxylic acid by reaction with sodium hydroxide and water to yield the final product, 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]oct-1-ene-2-carboxylic acid." ] }

CAS RN

2742657-81-2

Molecular Formula

C13H19NO4

Molecular Weight

253.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.